N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide

• Molecular Formula: C9H15N5O
• Molecular Weight: 209.25 g/mol
• IUPAC Name: 3-methyl-N-(2-prop-2-enyltetrazol-5-yl)butanamide
• InChI: InChI=1S/C9H15N5O/c1-4-5-14-12-9(11-13-14)10-8(15)6-7(2)3/h4,7H,1,5-6H2,2-3H3,(H,10,12,15)
• InChI Key: QIEZUAQIWXAGND-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=NN(N=N1)CC=C

Description

N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide, also known as NS1619, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as potassium channel openers, which are known to have a variety of pharmacological effects.

Mechanism of Action

N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide is known to activate the large-conductance calcium-activated potassium (BKCa) channel. This activation leads to a variety of physiological effects, including vasodilation and anti-inflammatory effects. The mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide is complex and involves the modulation of multiple signaling pathways.
Biochemical and Physiological Effects:
N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce vasodilation, which can lead to a decrease in blood pressure. It has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases. Additionally, N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has several advantages for use in lab experiments. It is a potent and selective activator of the BKCa channel, which makes it a useful tool for studying the physiological effects of BKCa channel activation. Additionally, N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide is relatively stable and can be easily synthesized in large quantities. However, N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has some limitations for use in lab experiments. It has been shown to have off-target effects on other potassium channels, which may complicate interpretation of data. Additionally, N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has poor solubility in aqueous solutions, which may limit its use in certain experimental setups.

Future Directions

There are several potential future directions for research on N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide. One area of interest is the development of more potent and selective BKCa channel activators. Additionally, N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide may have potential applications in the treatment of various diseases, including hypertension, stroke, and Parkinson's disease. Further research is needed to fully understand the mechanism of action of N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide involves the reaction of 2-allyl-2H-tetrazol-5-ylamine with 3-methylbutanoyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine. The resulting compound is then purified by column chromatography to yield N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide.

Scientific Research Applications

N-(2-allyl-2H-tetraazol-5-yl)-3-methylbutanamide has been studied extensively for its potential therapeutic applications. It has been shown to have a variety of pharmacological effects, including vasodilation, anti-inflammatory effects, and neuroprotective effects. It has also been studied for its potential use in the treatment of various diseases, including hypertension, stroke, and Parkinson's disease.